Cas no 187618-60-6 (Fmoc-D-Arg(Pbf)-OH)

• Product Name: Fmoc-D-Arg(Pbf)-OH
• CAS No: 187618-60-6
• MF: C₃₄H₄₀N₄O₇S
• MW: 648.77
• MDL: MFCD00237010
• CID: 66320
• PubChem ID: 172089034
• Update Time: 2025-06-14

Fmoc-D-Arg(Pbf)-OH Chemical and Physical Properties

Names and Identifiers

• Fmoc-D-Arg(Pbf)-OH
• N'-[(2,3-Dihydro-2,2,4,6,7-pentamethyl-5-benzofuranyl)sulfonyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-D-arginine
• Nalpha-[(9H-Fluoren-9-ylmethoxy)carbonyl]-Nomega-(2,2,4,6,7-pentamethyldihydrobenzofuran-5-sulfonyl)-D-arginine
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(3-((2,2,4,6,7-pentamethyl-2,3-dihydrobenzofuran-5-yl)sulfonyl)guanidino)pentanoic acid
• D-Ornithine, N5-[[[(2,3-dihydro-2,2,4,6,7-pentamethyl-5-benzofuranyl)sulfonyl]amino]iminomethyl]-N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• Fmoc-D-Arg（pbf）
• Fmoc-D-Arg(Pbf)-OHN-α-Fmoc-N-ω-2,2,4,6,7-pentamethyldihydro
• N-Alpha-Fmoc-N-g-(2,2,4,6,7-pentamethyl-dihydrobenzofuran-5-sulfonyl)-D-arginine
• N-α-Fmoc-N-ω-22467-pentamethyldihydrobenzofuran-5-sulfonyl-D-arginine
• (E)-N5-(amino{[(2,2,4,6,7-pentamethyl-2,3-dihydro-1-benzofuran-5-yl)sulfonyl]amino}methylidene)-N2-(tert-butoxycarbonyl)-D-ornithine
• Nα-Fmoc-Nω-Pbf-D-arginine
• FMOC-CYS(DMT)-OH
• FMoc-D-HArg(pbf)
• Fmoc-D-Srg(Pbf)-OH
• FMOC-D-ARGININE(PBF)
• FMOC-NG-PBF-D-ARGININE
• Fmoc-D-Arg(Pbf)-OH ,99%
• Fmoc-D-Arg(Pbf)-OH >=98.0% (TLC)
• UK739NE85B
• Na-Fmoc-N?-(2,2,4,6,7-pentamethyldihydrobenzofuran-5-sulfonyl)-D-arginine
• (2R)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-5-[N'-(2,2,4,6,7-PENTAMETHYL-3H-1-BENZOFURAN-5-YLSULFONYL)CARBAMIMIDAMIDO]PENTANOIC ACID
• Nalpha-Fmoc-Nomega-Pbf-D-arginine
• I10274
• SCHEMBL3725103
• Na-Fmoc-N?-Pbf-D-arginine
• N-alpha-Fmoc-N'-2,2,4,6,7-pentamethyldihydrobenzofuran-5-sulfonyl-D-arginine
• GS-6240
• Fmoc-D-Arg(Pbf)-OH, >=98.0% (TLC)
• MFCD00237010
• HY-W010698
• S-187618-60-6
• J-300030
• N2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-Nw-((2,2,4,6,7-pentamethyl-2,3-dihydrobenzofuran-5-yl)sulfonyl)-D-arginine
• SCHEMBL13227679
• (2R)-5-[[amino-[(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-yl)sulfonylamino]methylidene]amino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid
• (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-{N'-[(2,2,4,6,7-pentamethyl-2,3-dihydro-1-benzofuran-5-yl)sulfonyl]carbamimidamido}pentanoic acid
• Fmoc-DArg(Pbf)-OH
• (E)-N~5~-{Amino[(2,2,4,6,7-pentamethyl-2,3-dihydro-1-benzofuran-5-sulfonyl)amino]methylidene}-N~2~-{[(9H-fluoren-9-yl)methoxy]carbonyl}-D-ornithine
• Nalpha-Fmoc-Nomega-(2,2,4,6,7-pentamethyl-2,3-dihydrobenzo[b]furan)-5-sulfonyl-L-arginine
• DTXSID10673966
• D-Ornithine,N5-[[[(2,3-dihydro-2,2,4,6,7-pentamethyl-5-benzofuranyl)sulfonyl]amino]iminomethyl]-N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• 187618-60-6
• M06294
• N5-[[[(2,3-Dihydro-2,2,4,6,7-pentamethyl-5-benzofuranyl)sulfonyl]amino]iminomethyl]-N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-D-ornithine
• AC-30077
• EN300-7357069
• AKOS016843585
• (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-5-[[2-[(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-yl)sulfonyl]hydrazinyl]methylideneamino]pentanoic acid
• CS-W011414
• F0875

• MDL： MFCD00237010
• Inchi： 1S/C34H40N4O7S/c1-19-20(2)30(21(3)26-17-34(4,5)45-29(19)26)46(42,43)38(32(35)36)16-10-15-28(31(39)40)37-33(41)44-18-27-24-13-8-6-11-22(24)23-12-7-9-14-25(23)27/h6-9,11-14,27-28H,10,15-18H2,1-5H3,(H3,35,36)(H,37,41)(H,39,40)/t28-/m1/s1
• InChI Key： HNICLNKVURBTKV-MUUNZHRXSA-N
• SMILES： CC1=C2C(CC(C)(O2)C)=C(C(S(=O)(NC(NCCC[C@@H](NC(OCC3C4=CC=CC=C4C5=CC=CC=C53)=O)C(O)=O)=N)=O)=C1C)C
• BRN： 9537282

Computed Properties

• Exact Mass: 526.24634
• Monoisotopic Mass: 648.262
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 46
• Rotatable Bond Count: 14
• Complexity: 1210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 5.1
• Topological Polar Surface Area: 178A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.37
• Melting Point: 142-152°C
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.581
• PSA: 169.41
• LogP: 7.25330
• Sensitiveness: Sensitive to heat
• Specific Rotation: +4.5 to +6.5° (c=1, DMF)

Fmoc-D-Arg(Pbf)-OH Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• FLUKA BRAND F CODES：10
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Fmoc-D-Arg(Pbf)-OH

Comprehensive Overview of Fmoc-D-Arg(Pbf)-OH (CAS No. 187618-60-6): Applications and Innovations in Peptide Synthesis

In the rapidly evolving field of peptide synthesis, Fmoc-D-Arg(Pbf)-OH (CAS No. 187618-60-6) stands out as a critical building block for researchers and pharmaceutical developers. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), particularly for incorporating D-arginine residues with orthogonal side-chain protection. The Pbf (2,2,4,6,7-pentamethyldihydrobenzofuran-5-sulfonyl) group ensures selective deprotection, while the Fmoc (9-fluorenylmethoxycarbonyl) moiety facilitates stepwise chain elongation. Its unique stereochemistry (D-configuration) makes it invaluable for creating peptidomimetics and bioactive peptides with enhanced metabolic stability.

Recent trends in peptide drug discovery have driven increased demand for high-purity Fmoc-D-Arg(Pbf)-OH, as evidenced by rising Google Scholar citations and supplier inquiries. Common search queries like "Fmoc-D-Arg(Pbf)-OH solubility", "CAS 187618-60-6 storage conditions", and "Pbf deprotection kinetics" reflect practical research concerns. Advanced applications include the synthesis of antimicrobial peptides (AMPs) and G-protein coupled receptor (GPCR) ligands, where the D-arginine configuration improves proteolytic resistance. The compound's MW 624.71 g/mol and white powder form make it convenient for automated synthesizer loading.

Quality benchmarks for CAS 187618-60-6 typically require ≥98% HPLC purity, with strict control of enantiomeric excess (ee) to prevent epimerization during synthesis. Industry discussions frequently address "Fmoc-D-Arg(Pbf)-OH vs Boc protection" comparisons, weighing the advantages of mild base cleavage (Fmoc) against acid-labile Boc chemistry. Emerging optimization strategies focus on green solvent alternatives for coupling reactions, responding to environmental concerns in pharmaceutical manufacturing. The compound's storage at -20°C under nitrogen remains a best practice to maintain stability.

Innovative research leverages Fmoc-D-Arg(Pbf)-OH in mirror-image phage display for drug discovery, exploiting the D-amino acid backbone to create protease-resistant peptide libraries. Patent analyses show growing utilization in ADC (antibody-drug conjugate) linkers and cell-penetrating peptides (CPPs). Technical forums frequently discuss "Pbf removal side reactions" and "Arg guanidinium protection strategies", highlighting the need for optimized cleavage cocktails containing TFA/thioanisole/water mixtures. These developments position 187618-60-6 as a key enabler of next-generation peptide therapeutics.

The synthesis scale-up of Fmoc-D-Arg(Pbf)-OH presents unique challenges, with researchers investigating continuous flow chemistry approaches to improve yield beyond traditional batch processes. Analytical method development focuses on LC-MS characterization to detect potential diastereomer formation, while regulatory documentation emphasizes proper COSHH risk assessments for laboratory handling. As peptide drugs gain traction in diabetes and oncology treatments, the market for chiral amino acid derivatives like this compound is projected to grow at 12.4% CAGR through 2030 according to recent market reports.

Cutting-edge applications now explore Fmoc-D-Arg(Pbf)-OH in peptide nucleic acid (PNA) synthesis and self-assembling peptide hydrogels for tissue engineering. The compound's three protection layers (Fmoc-Nα, Pbf-guanidine, D-configuration) enable precise architectural control in these advanced materials. FAQs regarding "D-Arg racemization during coupling" and "Pbf stability under microwave conditions" receive particular attention in synthesis optimization forums. These developments underscore the compound's versatility beyond traditional peptide synthesis applications.

Recent publications demonstrate novel uses of CAS 187618-60-6 in constructing stapled peptides for protein-protein interaction inhibition, where the D-arginine residue enhances membrane permeability. The pharmaceutical industry's shift toward oral peptide drugs has further increased demand for such conformationally constrained analogs. Technical bulletins emphasize the importance of inert atmosphere handling to prevent Fmoc carbamate degradation, with recommended workflows including argon-sparged solvents for critical coupling steps.

Emerging analytical techniques like 2D-LC for dipeptide impurity profiling are being adapted specifically for Fmoc-D-Arg(Pbf)-OH quality control. The compound's typical solubility in DMF (50-100 mg/mL) and compatibility with HATU/DIC activation make it particularly suitable for modern automated peptide synthesizers. As researchers address challenges like "Pbf premature cleavage" and "D-amino acid incorporation efficiency", this building block continues to enable breakthroughs in peptide science across therapeutic and diagnostic applications.